Cas no 1824318-03-7 (2,4-Dichloro-7-fluoropyrido[3,2-d]pyrimidine)

• Product Name: 2,4-Dichloro-7-fluoropyrido[3,2-d]pyrimidine
• CAS No: 1824318-03-7
• MF: C₇H₂Cl₂FN₃
• MW: 218.015282154083
• CID: 4740685
• Update Time: 2026-02-25

2,4-Dichloro-7-fluoropyrido[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-7-fluoropyrido[3,2-d]pyrimidine
• 2,4-dichloro-7-fluoro-pyrido[3,2-d]pyrimidine

• Inchi： 1S/C7H2Cl2FN3/c8-6-5-4(12-7(9)13-6)1-3(10)2-11-5/h1-2H
• InChI Key： URIQIIULNJZAGS-UHFFFAOYSA-N
• SMILES： FC1C=C2N=C(Cl)N=C(Cl)C2=NC=1

Additional information on 2,4-Dichloro-7-fluoropyrido[3,2-d]pyrimidine

2,4-Dichloro-7-fluoropyrido[3,2-d]pyrimidine (CAS No. 1824318-03-7): A Versatile Heterocyclic Building Block for Pharmaceutical and Material Science

2,4-Dichloro-7-fluoropyrido[3,2-d]pyrimidine (CAS No. 1824318-03-7) is a fluorinated heterocyclic compound that has gained significant attention in modern pharmaceutical research and material science. This pyrido[3,2-d]pyrimidine derivative features a unique molecular scaffold that combines the structural characteristics of both pyridine and pyrimidine rings, making it an exceptionally valuable intermediate for drug discovery programs.

The growing interest in fluorinated heterocycles like 2,4-dichloro-7-fluoropyrido[3,2-d]pyrimidine stems from their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. Recent studies in medicinal chemistry have demonstrated that the strategic introduction of fluorine atoms can significantly alter the physicochemical properties of drug candidates, leading to improved target binding affinity and pharmacokinetic profiles.

In the context of current pharmaceutical trends, researchers are particularly interested in pyrido[3,2-d]pyrimidine derivatives as potential kinase inhibitors. The 2,4-dichloro-7-fluoropyrido[3,2-d]pyrimidine scaffold serves as an excellent starting point for developing novel therapeutic agents targeting various disease pathways, including oncology and inflammatory disorders. Its structural features allow for diverse functionalization at multiple positions, enabling medicinal chemists to fine-tune molecular properties.

The synthetic versatility of CAS 1824318-03-7 makes it particularly valuable in parallel synthesis and combinatorial chemistry approaches. Recent publications in organic synthesis methodology have highlighted efficient protocols for further derivatization of this compound, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. These transformations enable the rapid generation of structurally diverse compound libraries for biological screening.

Beyond pharmaceutical applications, 2,4-dichloro-7-fluoropyrido[3,2-d]pyrimidine has shown promise in materials science. Its rigid, planar structure and electron-deficient character make it suitable for developing organic semiconductors and luminescent materials. Researchers exploring organic electronic materials have investigated similar fluorinated heterocycles as potential components in OLEDs and other optoelectronic devices.

The stability and storage requirements of 2,4-dichloro-7-fluoropyrido[3,2-d]pyrimidine are typical for halogenated heterocyclic compounds. Proper handling under inert atmosphere and protection from moisture are recommended to maintain compound integrity. Analytical characterization typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy to ensure quality control for research applications.

Market analysis indicates growing demand for specialized fluorinated building blocks like CAS 1824318-03-7, particularly from contract research organizations and academic institutions engaged in drug discovery. The compound's commercial availability from specialty chemical suppliers has expanded in recent years, reflecting its increasing importance in medicinal chemistry programs.

From a green chemistry perspective, recent synthetic improvements have focused on developing more sustainable routes to 2,4-dichloro-7-fluoropyrido[3,2-d]pyrimidine and related compounds. These include catalytic methods that reduce heavy metal usage and solvent recycling protocols that minimize waste generation in the production process.

The future research directions for 2,4-dichloro-7-fluoropyrido[3,2-d]pyrimidine derivatives appear particularly promising in the context of targeted protein degradation strategies. The compound's ability to serve as a core structure for PROTAC (Proteolysis Targeting Chimera) development is currently being explored by several research groups, representing an exciting frontier in drug discovery.

For researchers working with CAS 1824318-03-7, proper analytical characterization is essential. Standard protocols include monitoring by reverse-phase HPLC, confirmation of molecular weight by high-resolution mass spectrometry, and structural verification by comprehensive multinuclear NMR studies (including ¹H, ¹³C, and ¹⁹F NMR).

The intellectual property landscape surrounding pyrido[3,2-d]pyrimidine derivatives continues to evolve, with numerous patent applications filed in recent years covering novel synthetic methods and therapeutic applications. This underscores the commercial potential of 2,4-dichloro-7-fluoropyrido[3,2-d]pyrimidine as a key intermediate in pharmaceutical development.

In conclusion, 2,4-dichloro-7-fluoropyrido[3,2-d]pyrimidine (CAS No. 1824318-03-7) represents a highly versatile building block with wide-ranging applications in drug discovery and materials science. Its unique combination of structural features, synthetic accessibility, and potential for diverse functionalization positions it as an important compound in contemporary chemical research. As the demand for fluorinated heterocycles continues to grow across multiple scientific disciplines, this compound is likely to remain a focus of both academic and industrial research efforts in the coming years.